Cas no 54042-98-7 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-)

1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]- structure
54042-98-7 structure
Product Name:1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-
CAS No:54042-98-7
MF:C10H8ClN3O3
MW:253.641820907593
CID:355707
PubChem ID:2778308
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-
    • 5-(CHLOROMETHYL)-3-(4-NITROBENZYL)-1,2,4-OXADIAZOLE
    • 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-1,2,4-oxadiazole
    • MFCD01570474
    • DTXSID40380858
    • 54042-98-7
    • SCHEMBL12531825
    • Inchi: 1S/C10H8ClN3O3/c11-6-10-12-9(13-17-10)5-7-1-3-8(4-2-7)14(15)16/h1-4H,5-6H2
    • InChI Key: COZDQAXAPNFXHD-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(CC2C=CC(=CC=2)[N+](=O)[O-])=NO1

Computed Properties

  • Exact Mass: 253.02554
  • Monoisotopic Mass: 253.0254188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 82.06

1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]- Related Literature

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